Cas no 36215-20-0 (methyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate)

• Product name: methyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate
• CAS No: 36215-20-0
• MF: C₁₄H₁₈O₂
• MW: 218.29152
• CID: 1478233
• PubChem ID: 12760150

methyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(1,1-dimethylethyl)phenyl]-, methyl ester, (2E)-
• methyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate
• CS-0272564
• methyl (E)-3-(4-tert-butylphenyl)prop-2-enoate
• SCHEMBL846210
• 4-tert-Butylcinnamic acid methyl ester
• MFCD18446151
• EN300-1453756
• NS-02574
• Methyl (E)-3-(4-(tert-butyl)phenyl)acrylate
• 36215-20-0
• AKOS016360222

• Inchi： InChI=1S/C14H18O2/c1-14(2,3)12-8-5-11(6-9-12)7-10-13(15)16-4/h5-10H,1-4H3/b10-7+
• InChI Key： QHOYLQSBUGMXKI-JXMROGBWSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C=CC(=O)OC

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters